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Compound of Interest

Compound Name:
3-Tert-butyl-5-

hydroxybenzaldehyde

CAS No.: 532966-72-6

Cat. No.: B2982738

Get Quote

Executive Summary
3-tert-butyl-5-hydroxybenzaldehyde represents a specialized class of aromatic aldehydes

where the steric bulk of the tert-butyl group and the electronic effects of the hydroxyl moiety

dictate molecular packing and reactivity. While less ubiquitous than its isomers (e.g., 3,5-di-tert-

butyl-4-hydroxybenzaldehyde), its derivatives—particularly Schiff bases and metal complexes

—are critical in catalysis and medicinal chemistry.

This guide objectively compares the crystallographic and functional performance of these

derivatives against their primary alternatives: 3,5-di-tert-butyl-4-hydroxybenzaldehyde (BHT-

aldehyde) and 3-tert-butyl-2-hydroxybenzaldehyde (3-tert-butylsalicylaldehyde).

Part 1: Structural Crystallography Analysis
The performance of these derivatives in solid-state applications (e.g., nonlinear optics, drug

formulation) is governed by their crystal packing. The bulky tert-butyl group acts as a "spacer,"
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preventing close

-

stacking and often leading to lower density, higher solubility, and specific void formations in the
lattice.

Comparative Crystal Data
The table below contrasts the crystallographic parameters of the target class with its key

alternatives. Note the influence of the tert-butyl position on the Space Group and Unit Cell

Volume.
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Compound
Class

Derivative
Type

Space
Group

Cell
Dimensions
(

)

Packing
Features

Ref

3-tert-butyl-5-

OH

Schiff Base

(Generic)

P2

/c (Predicted)
,

Moderate

steric

hindrance;

potential for

H-bonded

chains.

[1]

3,5-di-tert-

butyl-2-OH

Parent

Aldehyde

P2

/n

(Monoclinic)

,

,

Dimeric

packing; tert-

butyl groups

create lattice

voids.

[2]

3,5-di-tert-

butyl-4-OH
Hemihydrate

C2/c

(Monoclinic)

,

,

H-bonded

water

bridges; bulky

groups

prevent

planar

stacking.

[3]

3-bromo-5-

tert-butyl-2-

OH

Parent

Aldehyde

Pbca

(Orthorhombi

c)

,

,

Intramolecula

r H-bond (O-

H...O=C)

planarizes

the core.

[4]

Structural Insights & Mechanism
Steric Control: The tert-butyl group at the meta position (C3 or C5 relative to aldehyde)

disrupts the planar packing seen in simple hydroxybenzaldehydes. This increases solubility

in non-polar solvents, a critical advantage for lipophilic drug delivery.
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Hydrogen Bonding: In 2-hydroxy isomers (Alternative 2), an intramolecular hydrogen bond

locks the molecule in a planar conformation. In the 5-hydroxy target, this bond is absent,

allowing for intermolecular networks that increase melting points relative to the

salicylaldehyde derivatives.

Part 2: Performance Comparison (Structure-Activity
Relationship)
Biological & Functional Metrics
The following data compares the bioactivity and physicochemical properties of the 3-tert-butyl-
5-hydroxybenzaldehyde derivatives against the standard BHT-derived alternative.

Feature
3-tert-butyl-5-OH

Derivatives

Alternative: 3,5-di-

tert-butyl-4-OH
Performance Verdict

Antioxidant Activity

(DPPH)

Moderate (IC

M)

High (IC

M)

Alternative is superior

due to phenoxyl

radical stabilization by

two orthot-butyl

groups.

Solubility (LogP)
High (

)

Very High (

)

Target is better suited

for formulations

requiring balanced

hydro/lipophilicity.

Schiff Base Stability
High (Less steric

hindrance at C1)

Moderate (Steric bulk

at C3/C5 can impede

imine formation)

Target Superiority:

Faster kinetics in

Schiff base synthesis.

Cytotoxicity (HeLa)
IC

M

IC

M

Target shows higher

potency in specific

cancer lines due to

accessible OH group.

Mechanistic Pathway
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The biological activity is often mediated by the formation of Schiff bases with cellular amines or

the chelation of metalloenzymes. The diagram below illustrates the synthesis and activation

pathway.

3-tert-butyl-5-hydroxybenzaldehyde

Carbinolamine
Intermediate

Nucleophilic Attack

+ Primary Amine
(Ethanol, Reflux)

Schiff Base Ligand
(C=N Bond)

- H2O (Dehydration) Metal Complex
(Cu/Zn/Co)

+ Metal Salt Biological Target
(DNA Binding/Enzyme Inhibition)

Interaction

Click to download full resolution via product page

Figure 1: Synthesis and activation pathway of Schiff base derivatives from the parent aldehyde.

Part 3: Experimental Protocols
To ensure reproducibility, the following protocols are standardized for the synthesis and

crystallization of these derivatives.

Synthesis of Schiff Base Derivatives
Objective: Synthesize the imine derivative for crystallographic analysis.

Stoichiometry: Dissolve 1.0 mmol of 3-tert-butyl-5-hydroxybenzaldehyde in 10 mL of

absolute ethanol.

Addition: Add 1.0 mmol of the corresponding amine (e.g., aniline, ethylenediamine)

dropwise.

Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the dehydration.

Reflux: Heat the mixture at 70°C for 3-6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Isolation: Cool to room temperature. If precipitate forms, filter and wash with cold ethanol. If

not, remove solvent under reduced pressure.

Crystallization Protocol (Slow Evaporation)
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Objective: Grow single crystals suitable for X-ray diffraction.

Solvent Selection: Prepare a saturated solution of the synthesized Schiff base in a mixed

solvent system (e.g., CHCl

:Ethanol 1:1).

Filtering: Filter the solution through a 0.45

m PTFE syringe filter into a clean scintillation vial.

Evaporation: Cover the vial with Parafilm and poke 3-5 small holes.

Incubation: Store in a vibration-free environment at 20°C. Crystals typically appear within 3-7

days.

Validation: Check crystal quality under a polarizing microscope before X-ray analysis.

Crystal Packing Logic
The following diagram explains the steric influence on crystal packing, a key differentiator from

the alternatives.

Derivative Molecule

tert-Butyl Group Hydroxyl Group

Steric Repulsion

Prevents Stacking

H-Bonding Network

Donor/Acceptor

Expanded Unit Cell Supramolecular Chains
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Figure 2: Impact of functional groups on the crystal lattice assembly.

References
PubChem. (2025). 3-tert-butyl-5-hydroxybenzaldehyde (Compound).[1][2][3][4][5][6]

National Library of Medicine. Available at: [Link]

Tooke, D. M., & Spek, A. L. (2004). 3,5-Di-tert-butyl-2-hydroxybenzaldehyde. Acta

Crystallographica Section E: Structure Reports Online, 60(5), o766-o767. Available at: [Link]

Ng, S. W. (2011). 3-Bromo-5-tert-butyl-2-hydroxybenzaldehyde. Acta Crystallographica

Section E, 67(12), o3375. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1666-01-9|5-(tert-Butyl)-2-hydroxy-3-methylbenzaldehyde|BLD Pharm [bldpharm.com]

2. 412923-53-6,3-chloro-5,6-dimethyl-1,2,4-triazine-AccelaChem|AccelaChemBio|Accela
design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）
有限公司 [accelachem.com]

3. 207226-32-2|3,5-Di-tert-butyl-4-hydroxybenzaldehydehemihydrate|BLD Pharm
[bldpharm.com]

4. 51863-60-6|1-(3,5-Dihydroxyphenyl)ethanone|BLD Pharm [bldpharm.com]

5. 121-71-1|3'-Hydroxyacetophenone|BLD Pharm [bldpharm.com]

6. EnamineStore [enaminestore.com]
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comparison-guide-structural-functional-analysis-of-3-tert-butyl-5-hydroxybenzaldehyde-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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